4-Methyl-3-hydroxyhept-6-enoic acid

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: 3-hydroxy-4-methylhept-6-enoic acid
• InChI: InChI=1S/C8H14O3/c1-3-4-6(2)7(9)5-8(10)11/h3,6-7,9H,1,4-5H2,2H3,(H,10,11)
• InChI Key: YKBZLINAAQWZIW-UHFFFAOYSA-N
• Canonical SMILES: CC(CC=C)C(CC(=O)O)O

Description

4-Methyl-3-hydroxyhept-6-enoic acid is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-methyl-3-hydroxyhept-6-enoate (5.72 g, 33.2 mmol) was dissolved in a 2 N potassium hydroxide-methanol solution (50 mL), and the solution was stirred overnight at room temperature. From the reaction solution, the solvent was distilled off under reduced pressure. To the residue, a 1 N aqueous sodium hydroxide solution was then added, followed by extraction with diethyl ether. The aqueous layer was made acidic by the addition of concentrated hydrochloric acid under ice cooling, followed by extraction with diethyl ether again. The organic layer was washed with saturated saline and dried over anhydrous magnesium sulfate. Then, the solvent was distilled off under reduced pressure to obtain the compound of interest as a yellow oil substance (2.21 g, 42%, mixture of diastereomers).